Cas no 2138252-91-0 (3-(3,5-dimethyl-1H-pyrazol-1-yl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2,2-difluoropropan-1-amine
• CAS No: 2138252-91-0
• MF: C₈H₁₃F₂N₃
• MW: 189.205728292465
• CID: 6609427
• PubChem ID: 165717768
• Update Time: 2025-06-23

3-(3,5-dimethyl-1H-pyrazol-1-yl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-788324
• 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2,2-difluoropropan-1-amine
• 2138252-91-0

• Inchi： 1S/C8H13F2N3/c1-6-3-7(2)13(12-6)5-8(9,10)4-11/h3H,4-5,11H2,1-2H3
• InChI Key： JXDQQRZANRZAAG-UHFFFAOYSA-N
• SMILES： FC(CN)(CN1C(C)=CC(C)=N1)F

Computed Properties

• Exact Mass: 189.10775375g/mol
• Monoisotopic Mass: 189.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2,2-difluoropropan-1-amine

Introduction to 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2,2-difluoropropan-1-amine (CAS No. 2138252-91-0) and Its Emerging Applications in Chemical Biology

The compound 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2,2-difluoropropan-1-amine (CAS No. 2138252-91-0) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. Its molecular framework, featuring a pyrazole core substituted with dimethyl groups and linked to a difluorinated propanamine moiety, endows it with unique physicochemical properties that make it a compelling candidate for drug discovery and material science applications.

Recent advancements in medicinal chemistry have highlighted the significance of pyrazole derivatives due to their broad spectrum of biological activities. The 3,5-dimethyl substitution pattern on the pyrazole ring enhances its metabolic stability and binding affinity, making it an attractive scaffold for designing small-molecule inhibitors. In particular, the presence of the difluoropropanamine group introduces fluorine atoms, which are well-known for their ability to modulate pharmacokinetic profiles and improve binding interactions with biological targets.

The structural features of this compound align with the growing interest in fluorinated amines as key pharmacophores in modern drug development. Fluoroamines are valued for their enhanced lipophilicity, reduced polarity, and improved bioavailability, which collectively contribute to the efficacy of therapeutic agents. The specific arrangement of atoms in 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2,2-difluoropropan-1-amine suggests potential applications in targeting enzymes and receptors involved in critical biological pathways.

One of the most promising areas of research involving this compound is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases play a pivotal role in cellular signaling cascades, and dysregulation of their activity is implicated in numerous diseases, including cancer. The pyrazole moiety, known for its ability to interact with hinge regions of kinases, combined with the electron-withdrawing effect of the difluorine substituents, creates a molecular entity that could disrupt aberrant signaling networks.

Moreover, the compound’s versatility extends to material science applications. The incorporation of fluorine atoms into organic molecules often enhances thermal stability and chemical resistance, properties that are highly sought after in advanced materials. Researchers are exploring how derivatives of this compound could be utilized in the development of novel polymers or coatings with improved durability and functionality.

In terms of synthetic methodologies, the preparation of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2,2-difluoropropan-1-amine involves sophisticated cross-coupling reactions and fluorination techniques. These synthetic strategies not only highlight the compound’s complexity but also underscore its relevance to cutting-edge chemical synthesis. Recent studies have demonstrated that optimizing reaction conditions can significantly improve yield and purity, paving the way for large-scale production.

The pharmacological profile of this compound is still under active investigation. Preliminary computational studies suggest that it may exhibit inhibitory activity against specific proteases involved in inflammation and infection. Such findings are particularly intriguing given the increasing recognition of proteases as druggable targets in therapeutic interventions. Further experimental validation is required to fully elucidate its mechanism of action and therapeutic potential.

As interest in sustainable chemistry grows, researchers are also examining how this compound can be synthesized using greener methodologies. The use of catalytic systems that minimize waste and energy consumption is becoming increasingly important in pharmaceutical manufacturing. Innovations in flow chemistry and biocatalysis may offer viable alternatives to traditional batch processes for producing derivatives like this one.

The role of computational modeling in understanding the behavior of complex molecules cannot be overstated. Advanced molecular dynamics simulations have been employed to study how 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2,2-difluoropropan-1-amine interacts with biological targets at an atomic level. These insights are invaluable for guiding structure-based drug design efforts aimed at improving potency and selectivity.

In conclusion, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2,2-difluoropropan-1-amine (CAS No. 2138252-91-0) exemplifies the innovative spirit driving modern chemical biology research. Its unique structural attributes position it as a versatile building block for developing novel therapeutics and advanced materials. As scientific understanding evolves and synthetic techniques advance, compounds like this will continue to play a pivotal role in addressing some of humanity’s most pressing health challenges.